![molecular formula C10H13FN2 B6254194 (2R)-2-(4-fluorophenyl)piperazine CAS No. 1213496-32-2](/img/no-structure.png)
(2R)-2-(4-fluorophenyl)piperazine
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Description
“(2R)-2-(4-fluorophenyl)piperazine” is a chemical compound with the molecular formula C10H13FN2 . It is a major metabolite of niaparazine, a sedative, a hypnotic drug . The compound is insoluble in water .
Molecular Structure Analysis
The molecular weight of “(2R)-2-(4-fluorophenyl)piperazine” is 180.226 g/mol . The IUPAC name for this compound is 1-(4-fluorophenyl)piperazine . The SMILES representation is C1CN (CCN1)C2=CC=C (C=C2)F .Physical And Chemical Properties Analysis
“(2R)-2-(4-fluorophenyl)piperazine” has a melting point of 30°C to 33°C and a boiling point of 120°C (0.1 mmHg) . The compound is air sensitive and should be stored under inert gas, away from air and oxidizing agents .Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-(4-fluorophenyl)piperazine involves the reaction of 4-fluoroaniline with 2-bromoethylamine hydrobromide to form 1-(4-fluorophenyl)-2-bromoethylamine. This intermediate is then reacted with piperazine to yield the final product.", "Starting Materials": [ "4-fluoroaniline", "2-bromoethylamine hydrobromide", "piperazine" ], "Reaction": [ "Step 1: 4-fluoroaniline is reacted with 2-bromoethylamine hydrobromide in the presence of a base such as potassium carbonate to form 1-(4-fluorophenyl)-2-bromoethylamine.", "Step 2: The intermediate 1-(4-fluorophenyl)-2-bromoethylamine is then reacted with piperazine in the presence of a base such as sodium hydride to yield (2R)-2-(4-fluorophenyl)piperazine.", "Step 3: The final product can be purified by recrystallization or column chromatography." ] } | |
CAS RN |
1213496-32-2 |
Product Name |
(2R)-2-(4-fluorophenyl)piperazine |
Molecular Formula |
C10H13FN2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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